Cas no 62644-28-4 (3,7-Dioxabicyclo[4.1.0]heptan-5-one, 2-(1-methylethoxy)-)

• Product Name: 3,7-Dioxabicyclo[4.1.0]heptan-5-one, 2-(1-methylethoxy)-
• CAS No: 62644-28-4
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• CID: 436647
• PubChem ID: 21397327
• Update Time: 2025-04-19

3,7-Dioxabicyclo[4.1.0]heptan-5-one, 2-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• 3,7-Dioxabicyclo[4.1.0]heptan-5-one, 2-(1-methylethoxy)-
• 2-propan-2-yloxy-3,7-dioxabicyclo[4.1.0]heptan-5-one
• DTXSID70613025
• Propan-2-yl 2,3-anhydropentopyranosid-4-ulose
• 62644-28-4
• SCHEMBL11757861

• Inchi： 1S/C8H12O4/c1-4(2)11-8-7-6(12-7)5(9)3-10-8/h4,6-8H,3H2,1-2H3
• InChI Key： WFQUNQZHPYOKKD-UHFFFAOYSA-N
• SMILES： O1C2C(COC(C12)OC(C)C)=O

Computed Properties

• Exact Mass: 172.07356
• Monoisotopic Mass: 172.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• PSA: 48.06